Ethyl 3-(4-fluorophenyl)-4-oxo-5-[(4-propan-2-yloxybenzoyl)amino]thieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 3-(4-fluorophenyl)-4-oxo-5-[(4-propan-2-yloxybenzoyl)amino]thieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C25H22FN3O5S/c1-4-33-25(32)21-19-13-35-23(27-22(30)15-5-11-18(12-6-15)34-14(2)3)20(19)24(31)29(28-21)17-9-7-16(26)8-10-17/h5-14H,4H2,1-3H3,(H,27,30)
• InChI Key: LUKBSLDIQIJWRU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=CC=C(C=C3)OC(C)C)C4=CC=C(C=C4)F
• Molecular Formula: C25H22FN3O5S
• Molecular Weight: 495.5 g/mol

Description

Ethyl 3-(4-fluorophenyl)-4-oxo-5-[(4-propan-2-yloxybenzoyl)amino]thieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C25H22FN3O5S and its molecular weight is 495.53. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Compounds structurally related to Ethyl 3-(4-fluorophenyl)-4-oxo-5-[(4-propan-2-yloxybenzoyl)amino]thieno[3,4-d]pyridazine-1-carboxylate have shown promise in anticancer research. For instance, derivatives of ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate have been synthesized and evaluated for their in vitro and in vivo anticancer activities. One study reported the discovery of apoptosis-inducing agents for breast cancer, highlighting the significant reduction in tumor mass upon treatment with specific synthesized compounds (Gad et al., 2020). Another research effort synthesized novel heterocycles using a thiophene incorporated thioureido substituent as precursors, with some compounds displaying potent activity against colon cancer cell lines (Abdel-Motaal et al., 2020).

Antimicrobial and Herbicidal Activities

Synthetic efforts have also been directed towards the development of compounds with antimicrobial properties. One study synthesized thieno[2,3-d]pyrimidines and evaluated them for their antimicrobial activities, with some compounds showing promising results against various microorganisms (Sirakanyan et al., 2015). Another area of application is in the synthesis of herbicidal compounds. A study on the synthesis of novel 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives revealed compounds with potent herbicidal activity, demonstrating the chemical versatility of these molecules (Xu et al., 2008).

Synthesis and Characterization

The synthesis of this compound involves multicomponent reactions, cyclization, and nucleophilic substitution reactions, demonstrating the complexity and the synthetic interest in this class of compounds. Research has focused on the synthesis of related thieno[2,3-d]pyrimidine derivatives, exploring their chemical reactivity and potential as scaffolds for further pharmacological investigation (Mohareb et al., 2002).